Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate

• CAS No.: 88521-89-5
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol
• IUPAC Name: methyl 2-(1-methoxy-3-methyl-9-oxoxanthen-4-yl)acetate
• InChI: InChI=1S/C18H16O5/c1-10-8-14(21-2)16-17(20)11-6-4-5-7-13(11)23-18(16)12(10)9-15(19)22-3/h4-8H,9H2,1-3H3
• InChI Key: UYUKRFFJJSDATK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1CC(=O)OC)OC3=CC=CC=C3C2=O)OC

Description

Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate is a chemical compound belonging to the xanthone family. Xanthones are a group of oxygenated heterocyclic compounds known for their diverse biological activities. This particular compound features a xanthone core with various functional groups, making it a subject of interest in scientific research and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate typically involves the condensation of appropriate starting materials under controlled conditions. One common method includes the reaction of a xanthone derivative with methyl acetate in the presence of a catalyst. The reaction conditions often require elevated temperatures and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process may include steps such as purification through recrystallization or chromatography to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation, including temperature, solvent, and reaction time .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups .

Scientific Research Applications

Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s biological activity makes it a candidate for studying various biochemical pathways.

Medicine: Its potential therapeutic properties are explored in drug development.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• Methyl 3,8-dihydroxy-6-methyl-9-oxo-9H-xanthene-1-carboxylate
• Methyl 3-oxo-2-(9H-xanthen-9-yl)butanoate
• 8-Hydroxy-1-methoxy-6-methyl-9-oxo-9H-xanthene-3-carboxylic acid

Uniqueness

Methyl (1-methoxy-3-methyl-9-oxo-9H-xanthen-4-yl)acetate is unique due to its specific functional groups and structural configuration. These features contribute to its distinct chemical reactivity and biological activity, setting it apart from other similar compounds .